3,4-Secolupa-4(23),20(29)-diene-3,28-dioic acid
3,4-Secolupa-4(23),20(29)-diene-3,28-dioic acid
Brand Name:
Vulcanchem
CAS No.:
36138-41-7
VCID:
VC0160379
InChI:
InChI=1S/C30H46O4/c1-18(2)20-10-15-30(26(33)34)17-16-28(6)22(25(20)30)8-9-23-27(5,13-12-24(31)32)21(19(3)4)11-14-29(23,28)7/h20-23,25H,1,3,8-17H2,2,4-7H3,(H,31,32)(H,33,34)/t20-,21-,22+,23+,25+,27-,28+,29+,30-/m0/s1
SMILES:
CC(=C)C1CCC2(C1C3CCC4C(C3(CC2)C)(CCC(C4(C)CCC(=O)O)C(=C)C)C)C(=O)O
Molecular Formula:
C30H46O4
Molecular Weight:
470.694
3,4-Secolupa-4(23),20(29)-diene-3,28-dioic acid
CAS No.: 36138-41-7
Reference Standards
VCID: VC0160379
Molecular Formula: C30H46O4
Molecular Weight: 470.694
CAS No. | 36138-41-7 |
---|---|
Product Name | 3,4-Secolupa-4(23),20(29)-diene-3,28-dioic acid |
Molecular Formula | C30H46O4 |
Molecular Weight | 470.694 |
IUPAC Name | (3S,4S,5R,8R,9R,10R,13S,14R,15R)-4-(2-carboxyethyl)-4,9,10-trimethyl-3,15-bis(prop-1-en-2-yl)-2,3,5,6,7,8,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-13-carboxylic acid |
Standard InChI | InChI=1S/C30H46O4/c1-18(2)20-10-15-30(26(33)34)17-16-28(6)22(25(20)30)8-9-23-27(5,13-12-24(31)32)21(19(3)4)11-14-29(23,28)7/h20-23,25H,1,3,8-17H2,2,4-7H3,(H,31,32)(H,33,34)/t20-,21-,22+,23+,25+,27-,28+,29+,30-/m0/s1 |
Standard InChIKey | OCFWERYSZNWGQD-RGAAFHQASA-N |
SMILES | CC(=C)C1CCC2(C1C3CCC4C(C3(CC2)C)(CCC(C4(C)CCC(=O)O)C(=C)C)C)C(=O)O |
Appearance | Powder |
Last Modified | Aug 20 2021 |
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